Cas no 2137572-57-5 (5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde)

• Product Name: 5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde
• CAS No: 2137572-57-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6206398
• PubChem ID: 165460807
• Update Time: 2025-05-23

5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[3-(1-hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde
• EN300-725993
• 2137572-57-5
• 5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde

• Inchi： 1S/C10H13NO3/c1-7(13)8-4-11(5-8)10-3-2-9(6-12)14-10/h2-3,6-8,13H,4-5H2,1H3
• InChI Key： ONXCTTOXLVRNKG-UHFFFAOYSA-N
• SMILES： OC(C)C1CN(C2=CC=C(C=O)O2)C1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde

Recent Advances in the Study of 5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde (CAS: 2137572-57-5)

The compound 5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde (CAS: 2137572-57-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde, which serves as a key intermediate in the development of novel bioactive molecules. The compound's furan and azetidine moieties are particularly noteworthy, as they contribute to its ability to interact with various biological targets. Researchers have successfully employed this compound in the synthesis of heterocyclic derivatives with promising antimicrobial and anti-inflammatory properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a scaffold for designing inhibitors of bacterial enzymes. The research team utilized molecular docking simulations to predict the binding affinity of 5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde derivatives to target proteins, followed by in vitro validation. The results showed significant inhibition of bacterial growth, suggesting potential applications in addressing antibiotic resistance.

Another notable application of this compound lies in its role as a precursor for the development of small-molecule modulators of protein-protein interactions (PPIs). Recent work published in ACS Chemical Biology revealed that derivatives of 5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde could effectively disrupt critical PPIs involved in cancer progression. The study employed a combination of structural biology techniques and cell-based assays to elucidate the mechanism of action, paving the way for novel anticancer therapeutics.

From a pharmacological perspective, the metabolic stability and pharmacokinetic properties of 5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde have been the subject of recent investigations. Researchers have developed optimized synthetic routes to improve the compound's yield and purity, while also exploring various formulation strategies to enhance its bioavailability. These advancements are crucial for translating the compound's potential into clinically viable drug candidates.

Looking ahead, the unique chemical properties of 5-[3-(1-Hydroxyethyl)azetidin-1-yl]furan-2-carbaldehyde position it as a valuable tool for medicinal chemists. Future research directions may include expanding its applications to neurological disorders, given the compound's ability to cross the blood-brain barrier, as well as exploring its potential in combination therapies. The continued investigation of this compound and its derivatives promises to yield important insights for drug discovery and development in the coming years.